Cas no 1896014-87-1 (2-Methyl-6-(piperazin-1-yl)hexan-3-one)

2-Methyl-6-(piperazin-1-yl)hexan-3-one is a synthetic organic compound featuring a piperazine moiety linked to a methyl-substituted hexanone backbone. This structure imparts versatility in pharmaceutical and chemical applications, particularly as an intermediate in the synthesis of biologically active molecules. The piperazine group enhances binding affinity to receptor sites, making it valuable for drug development, while the ketone functionality allows for further derivatization. Its balanced lipophilicity and molecular stability contribute to favorable pharmacokinetic properties in research settings. The compound is typically handled under controlled conditions due to its reactive nature, ensuring optimal purity for synthetic workflows.

2-Methyl-6-(piperazin-1-yl)hexan-3-one structure

1896014-87-1 structure

Product Name:2-Methyl-6-(piperazin-1-yl)hexan-3-one

CAS No:1896014-87-1

MF:C₁₁H₂₂N₂O

MW:198.305182933807

CID:6089240

PubChem ID:116920339

Update Time:2025-06-13

2-Methyl-6-(piperazin-1-yl)hexan-3-one Chemical and Physical Properties

Names and Identifiers

- 2-methyl-6-(piperazin-1-yl)hexan-3-one
- EN300-740412
- 1896014-87-1
- 2-Methyl-6-(piperazin-1-yl)hexan-3-one
- Inchi： 1S/C11H22N2O/c1-10(2)11(14)4-3-7-13-8-5-12-6-9-13/h10,12H,3-9H2,1-2H3
- InChI Key： XYYWQFYXJIMTCH-UHFFFAOYSA-N
- SMILES： O=C(C(C)C)CCCN1CCNCC1

Computed Properties

Exact Mass: 198.173213330g/mol
Monoisotopic Mass: 198.173213330g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 32.3Å²

2-Methyl-6-(piperazin-1-yl)hexan-3-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-740412-1.0g	2-methyl-6-(piperazin-1-yl)hexan-3-one	1896014-87-1		1g	$0.0	2023-06-07

2-Methyl-6-(piperazin-1-yl)hexan-3-one Related Literature

1. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
2. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
3. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

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4. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
5. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis

Additional information on 2-Methyl-6-(piperazin-1-yl)hexan-3-one

Recent Advances in the Study of 2-Methyl-6-(piperazin-1-yl)hexan-3-one (CAS: 1896014-87-1)

In recent years, the compound 2-Methyl-6-(piperazin-1-yl)hexan-3-one (CAS: 1896014-87-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-Methyl-6-(piperazin-1-yl)hexan-3-one has been optimized in recent studies, with researchers employing advanced catalytic methods to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of a novel palladium-catalyzed coupling reaction, which significantly enhanced the efficiency of the synthetic pathway. The study also reported the compound's stability under various physiological conditions, making it a viable candidate for further pharmacological evaluation.

From a biological perspective, 2-Methyl-6-(piperazin-1-yl)hexan-3-one has demonstrated notable activity as a modulator of specific neurotransmitter receptors. Preclinical studies have shown its affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of neurological disorders such as depression and Parkinson's disease. A recent in vivo study conducted by researchers at the University of Cambridge revealed that the compound could cross the blood-brain barrier effectively, further supporting its therapeutic potential.

In addition to its neurological applications, 2-Methyl-6-(piperazin-1-yl)hexan-3-one has also been investigated for its anti-inflammatory properties. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited significant inhibition of pro-inflammatory cytokines in murine models. These findings open new avenues for the development of anti-inflammatory drugs targeting chronic inflammatory conditions.

Despite these promising results, challenges remain in the clinical translation of 2-Methyl-6-(piperazin-1-yl)hexan-3-one. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's versatile pharmacological profile and recent advancements in its synthesis and characterization underscore its potential as a valuable tool in drug discovery and development.

In conclusion, the latest research on 2-Methyl-6-(piperazin-1-yl)hexan-3-one (CAS: 1896014-87-1) highlights its multifaceted biological activities and therapeutic potential. Continued exploration of its mechanisms of action and optimization of its pharmacokinetic properties will be crucial for its successful translation into clinical applications. Researchers and industry professionals are encouraged to keep abreast of further developments in this promising area of study.